ethyl 2-methyl-5-((2-nitrobenzoyl)oxy)-1-phenyl-1H-indole-3-carboxylate

• IUPAC Name: ethyl 2-methyl-5-(2-nitrobenzoyl)oxy-1-phenylindole-3-carboxylate
• InChI: InChI=1S/C25H20N2O6/c1-3-32-25(29)23-16(2)26(17-9-5-4-6-10-17)21-14-13-18(15-20(21)23)33-24(28)19-11-7-8-12-22(19)27(30)31/h4-15H,3H2,1-2H3
• InChI Key: NETVAWPIXCVEKG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C2=C1C=C(C=C2)OC(=O)C3=CC=CC=C3[N+](=O)[O-])C4=CC=CC=C4)C
• Molecular Formula: C25H20N2O6
• Molecular Weight: 444.4 g/mol

Description

The compound is a derivative of indole, which is a bicyclic compound consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. Indole derivatives are widely distributed in the natural environment and can be produced by a variety of bacteria.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups including the indole ring, the ester group (carboxylate), and the nitro group.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the nitro group and the ester group. Nitro groups are electron-withdrawing, which makes the compound more reactive towards electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the specific structure of the compound. Generally, compounds with nitro groups tend to have lower volatility and higher polarity.

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. Many indole derivatives exhibit biological activity and are found in natural products with medicinal properties.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. Direct contact or inhalation should be avoided, and protective equipment should be used.

Future Directions

The study and application of indole derivatives is a vibrant field in medicinal chemistry due to their prevalence in pharmacologically active natural products. Future research might explore the potential biological activities of this compound.